2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(3-methylsulfanylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H15FN2O2S/c1-22-12-6-4-5-11(9-12)19-15(20)10-18-16(21)13-7-2-3-8-14(13)17/h2-9H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: VPLVPNBQCZBDFK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CNC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol

Description

2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). Inhibition of these enzymes can lead to the induction of apoptosis in cancer cells and the reduction of inflammation in the body.
Biochemical and Physiological Effects
Studies have shown that 2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation in the body, and improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to have an inhibitory effect on the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide in lab experiments is its potential therapeutic applications. This compound has shown promising results in several studies and may have the potential to be developed into a new cancer treatment or anti-inflammatory agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound before it can be used in clinical trials.

Future Directions

There are several future directions for the study of 2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide. One potential direction is the development of this compound as a cancer treatment. Further studies are needed to determine the efficacy of this compound in different types of cancer and to determine its potential side effects. Additionally, this compound could be studied as a potential treatment for other diseases, such as Alzheimer's disease and inflammatory disorders. Further studies are needed to determine the safety and efficacy of this compound in these applications. Finally, future studies could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.
Conclusion
In conclusion, 2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide is a chemical compound that has shown promising results in scientific research. It has potential therapeutic applications as a cancer treatment, anti-inflammatory agent, and treatment for neurodegenerative diseases. However, further studies are needed to determine the safety and efficacy of this compound before it can be used in clinical trials. The development of new synthesis methods and further research into the mechanism of action of this compound could lead to the development of new treatments for various diseases.

Synthesis Methods

2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide can be synthesized using various methods. One of the most common methods involves the reaction of 2-fluorobenzoic acid with N-(3-(methylthio)phenyl)glycine ethyl ester in the presence of a coupling reagent such as EDC and HOBt. The resulting product is then treated with trifluoroacetic acid to obtain the final product.

Scientific Research Applications

2-fluoro-N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's disease.